4-Amino-6-((5-((4-amino-6-chloro-1,3,5-triazin-2-yl)amino)-2-sulphophenyl)azo)-3-((2,5-disulphophenyl)azo)-5-hydroxynaphthalene-2,7-disulphonic acid

Specification

• CAS No.: 69571-16-0
• Molecular Formula: C25H19ClN10O16S5
• Molecular Weight: 911.3 g/mol
• IUPAC Name: 5-amino-3-[[5-[(4-amino-6-chloro-1,3,5-triazin-2-yl)amino]-2-sulfophenyl]diazenyl]-6-[(2,5-disulfophenyl)diazenyl]-4-hydroxynaphthalene-2,7-disulfonic acid
• Standard InChI: InChI=1S/C25H19ClN10O16S5/c26-23-30-24(28)32-25(31-23)29-10-1-3-14(54(41,42)43)12(7-10)33-36-21-17(57(50,51)52)6-9-5-16(56(47,48)49)20(19(27)18(9)22(21)37)35-34-13-8-11(53(38,39)40)2-4-15(13)55(44,45)46/h1-8,37H,27H2,(H,38,39,40)(H,41,42,43)(H,44,45,46)(H,47,48,49)(H,50,51,52)(H3,28,29,30,31,32)
• Standard InChI Key: XPLSAHFMZQBPSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC2=NC(=NC(=N2)N)Cl)N=NC3=C(C4=C(C(=C(C=C4C=C3S(=O)(=O)O)S(=O)(=O)O)N=NC5=C(C=CC(=C5)S(=O)(=O)O)S(=O)(=O)O)N)O)S(=O)(=O)O

Introduction

4-Amino-6-((5-((4-amino-6-chloro-1,3,5-triazin-2-yl)amino)-2-sulphophenyl)azo)-3-((2,5-disulphophenyl)azo)-5-hydroxynaphthalene-2,7-disulphonic acid is a complex organic compound, commonly known as the pentasodium salt of Reactive Black 39. This compound is a type of reactive dye used in textile manufacturing due to its ability to form covalent bonds with fibers, particularly cotton and wool.

Synthesis and Manufacturing

The synthesis of this compound typically involves a multi-step process starting from simpler aromatic compounds. The process includes diazotization reactions to form the azo groups and sulfonation to introduce the sulfonic acid groups. The final product is often obtained as a pentasodium salt to enhance its solubility in water.

Environmental and Health Considerations

The use of reactive dyes like Reactive Black 39 has raised environmental concerns due to their potential impact on aquatic ecosystems. Efforts are being made to improve wastewater treatment processes to remove these dyes before they enter waterways. Additionally, there are health concerns related to the potential toxicity of some dye components, although specific data on this compound's toxicity is limited.